Cas no 724460-95-1 (Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride)

• Product Name: Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride
• CAS No: 724460-95-1
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• CID: 1034861
• PubChem ID: 71607322
• Update Time: 2025-06-14

Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride
• 2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b][1,4]oxazine,hydrochloride
• L-ORNITHINE LACTAM TETRAPHENYLBORATE
• Octahydropyrrolo[3,4-b][1,4]oxazinehydrochloride
• Octahydropyrrolo[3,4-b][1,4]oxazine--hydrogen chloride (1/1)
• 724460-95-1
• DTXSID70856278
• A923691
• Octahydro-pyrrolo[3,4-b]-1,4-oxazine-HCl
• DB-244704

• MDL： MFCD18071728
• Inchi： 1S/C6H12N2O.ClH/c1-2-9-6-4-7-3-5(6)8-1;/h5-8H,1-4H2;1H
• InChI Key： GFNJKOJHKXVAHH-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC2CNCC12

Computed Properties

• Exact Mass: 164.0716407g/mol
• Monoisotopic Mass: 164.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.3Ų

Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride

Recent Advances in the Study of Octahydropyrrolo[3,4-b][1,4]oxazine Hydrochloride (CAS: 724460-95-1)

Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride (CAS: 724460-95-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and psychiatric disorders. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug development and therapeutic innovation.

The compound's unique structural features, including its fused bicyclic system and hydrochloride salt form, contribute to its stability and bioavailability, making it a promising candidate for further investigation. Researchers have explored its interactions with various biological targets, such as neurotransmitter receptors and enzymes involved in signal transduction pathways. These studies have revealed its potential as a modulator of key neurological processes, offering new avenues for the treatment of conditions like depression, anxiety, and cognitive impairments.

One of the most notable recent studies on Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride was published in the Journal of Medicinal Chemistry, where researchers demonstrated its efficacy in preclinical models of neurodegenerative diseases. The study employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the compound's binding affinity for specific receptor sites. The results indicated a high degree of selectivity and potency, suggesting its potential as a lead compound for the development of novel therapeutics.

In addition to its neurological applications, Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride has also been investigated for its anti-inflammatory and antioxidant properties. A recent study in the European Journal of Pharmacology reported that the compound exhibited significant inhibitory effects on pro-inflammatory cytokines and oxidative stress markers in vitro and in vivo. These findings underscore its potential as a multi-target agent, capable of addressing complex pathological mechanisms underlying chronic inflammatory and degenerative diseases.

Despite these promising results, challenges remain in the clinical translation of Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation development need to be addressed to ensure its safety and efficacy in human trials. Ongoing research is focused on overcoming these hurdles through structural modifications and the development of targeted delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound from the laboratory to the clinic.

In conclusion, Octahydropyrrolo[3,4-b][1,4]oxazine hydrochloride (CAS: 724460-95-1) represents a promising candidate for the development of next-generation therapeutics in the fields of neurology and inflammation. Its multifaceted pharmacological profile and robust preclinical data position it as a valuable tool for understanding disease mechanisms and discovering new treatment strategies. Future research should prioritize translational studies to bridge the gap between bench and bedside, ultimately benefiting patients with unmet medical needs.